Cas no 1520626-16-7 ({2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine)

• Product Name: {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine
• CAS No: 1520626-16-7
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6208070
• PubChem ID: 81654116
• Update Time: 2025-10-29

{2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine
• EN300-1929594
• 1520626-16-7
• AKOS020233997
• {2-[4-fluoro-2-(trifluoromethyl)phenyl]ethyl}(methyl)amine

• Inchi： 1S/C10H11F4N/c1-15-5-4-7-2-3-8(11)6-9(7)10(12,13)14/h2-3,6,15H,4-5H2,1H3
• InChI Key： YOTNPXBDMXPPBJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CCNC)F)(F)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine

The {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine: A Comprehensive Overview

The compound {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine, with CAS No. 1520626-16-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a phenylethyl group substituted with fluoro and trifluoromethyl groups, along with a methylamine moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine in drug discovery. Its structure allows for strong interactions with biological targets, such as enzymes and receptors, due to the electron-withdrawing effects of the fluoro and trifluoromethyl groups. These groups enhance the molecule's lipophilicity and stability, which are critical factors in drug design. Researchers have explored its role as a lead compound in the development of new therapies for conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in catalysis and coordination chemistry. For instance, studies have demonstrated that {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine can act as a ligand in transition metal catalysts, facilitating efficient reactions in organic synthesis.

The synthesis of {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine involves a multi-step process that typically begins with the preparation of the phenylethyl derivative. Advanced techniques such as Suzuki coupling and nucleophilic substitution are employed to introduce the fluoro and trifluoromethyl groups. The final step involves the introduction of the methylamine group through reductive amination or other suitable methods. This synthetic pathway ensures high purity and structural integrity, which are essential for its intended applications.

From an environmental perspective, {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine exhibits favorable biodegradation properties under specific conditions. Research indicates that it can be metabolized by microbial communities in controlled environments, reducing its environmental footprint. However, further studies are required to fully understand its long-term impact on ecosystems.

In conclusion, {2-4-fluoro-2-(trifluoromethyl)phenylethyl}(methyl)amine (CAS No. 1520626-16-7) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in its synthesis and application, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.